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Compound of Interest

Compound Name: Bismuth(III) bromide

Cat. No.: B147885 Get Quote

Technical Support Center: Bismuth(III) Bromide
Welcome to the technical support center for Bismuth(III) bromide (BiBr₃). This resource is

designed for researchers, scientists, and drug development professionals to provide guidance

on the proper handling, storage, and use of this moisture-sensitive compound. Here you will

find troubleshooting guides, frequently asked questions (FAQs), detailed experimental

protocols, and key data to ensure the success and safety of your experiments.

Frequently Asked Questions (FAQs)
Q1: Why is Bismuth(III) bromide considered moisture-sensitive?

A1: Bismuth(III) bromide is hygroscopic and reacts with water.[1][2] Upon contact with

moisture, it decomposes, which can affect the integrity of the compound and the outcome of

your experiment.[3][4] Therefore, it is crucial to handle it under anhydrous (moisture-free)

conditions.[5]

Q2: How should I properly store Bismuth(III) bromide?

A2: To maintain its integrity, Bismuth(III) bromide should be stored in a tightly sealed

container in a cool, dry, and well-ventilated place.[3][6][7] It is often recommended to store it

under an inert gas, such as argon or nitrogen.[5] Avoid storing it with incompatible materials like

oxidizing agents, acids, and of course, water.[2][5]
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Q3: What are the primary safety precautions I should take when working with Bismuth(III)
bromide?

A3: Bismuth(III) bromide is a corrosive solid that can cause severe skin burns and eye

damage.[4][7] Always handle it within a chemical fume hood.[3][8] Personal protective

equipment (PPE) is mandatory, including chemical-resistant gloves, safety goggles with side-

shields or a face shield, and a lab coat.[6][7] Ensure that an eyewash station and safety shower

are readily accessible.[8]

Q4: In which solvents is Bismuth(III) bromide soluble?

A4: Bismuth(III) bromide decomposes in water but is soluble in several organic solvents.[1][9]

It is soluble in acetone, diethyl ether, and ethanol.[1] It is also soluble in dilute acids.[9]

Q5: What are the common applications of Bismuth(III) bromide in research?

A5: Bismuth(III) bromide is a versatile Lewis acid catalyst used in various organic synthesis

reactions, such as Friedel-Crafts acylations and alkylations.[4][10] It is also used in the

synthesis of other bismuth-containing compounds, semiconductors, and optoelectronic

devices.[4][9][11] Its low toxicity compared to other heavy metal halides makes it an attractive

option in green chemistry.[4][12]
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Issue Possible Cause Recommended Solution

Poor reaction yield or no

reaction

The Bismuth(III) bromide may

have been exposed to

moisture and decomposed.

Ensure all glassware is oven-

dried or flame-dried before

use. Use anhydrous solvents

and perform the reaction under

an inert atmosphere (e.g.,

nitrogen or argon).

The reagent may be old or of

low purity.

Use a fresh bottle of high-

purity Bismuth(III) bromide.

Check the assay percentage

from the supplier.

Inconsistent results between

batches

Variability in the handling of the

moisture-sensitive reagent.

Standardize the experimental

setup and handling

procedures. Use a glovebox or

Schlenk line for consistent inert

atmosphere conditions.

Formation of a white

precipitate when dissolving

BiBr₃

This is likely bismuth

oxybromide (BiOBr) or bismuth

hydroxide (Bi(OH)₃), formed

due to reaction with residual

moisture.[13]

Discard the solution and restart

the procedure, ensuring all

components (solvent,

glassware, atmosphere) are

scrupulously dry.

The Bismuth(III) bromide

powder appears clumpy or

discolored.

The material has likely been

exposed to atmospheric

moisture.

Do not use the reagent.

Procure a new, properly sealed

container of Bismuth(III)

bromide.

Quantitative Data
Physical and Chemical Properties of Bismuth(III) Bromide
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Property Value Reference(s)

Molecular Formula BiBr₃ [11]

Molecular Weight 448.69 g/mol [11]

Appearance
Yellow, crystalline,

deliquescent powder
[3][4][11]

Melting Point 218-219 °C [3][14]

Boiling Point 453-462 °C [3][14]

Density 5.7 g/mL at 25 °C [9]

Solubility in Water Decomposes [3][4][9]

Solubility in Organic Solvents
Soluble in acetone, diethyl

ether, ethanol
[1]

Experimental Protocols
Protocol 1: General Procedure for Handling Bismuth(III)
Bromide in an Inert Atmosphere Glovebox
This protocol outlines the basic steps for safely handling Bismuth(III) bromide inside a

glovebox to prevent moisture exposure.

Materials:

Bismuth(III) bromide (in its original sealed container)

Spatula

Weighing paper or boat

Reaction vessel (e.g., round-bottom flask) with a septum

Anhydrous solvent

Syringes and needles
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Lab notebook and pen

Procedure:

Preparation: Ensure the glovebox has a stable inert atmosphere (low O₂ and H₂O levels).

Place all necessary equipment, including the sealed container of BiBr₃, inside the glovebox

antechamber.

Purging: Cycle the antechamber with the inert gas (e.g., argon or nitrogen) as per the

glovebox operating instructions to remove air and moisture.

Transfer to Glovebox: Once purging is complete, transfer the items from the antechamber

into the main glovebox chamber.

Weighing: Carefully open the Bismuth(III) bromide container. Using a clean, dry spatula,

weigh the desired amount of the yellow powder onto a weighing paper or boat.

Addition to Reaction Vessel: Transfer the weighed BiBr₃ into the reaction vessel.

Sealing: Securely seal the reaction vessel (e.g., with a rubber septum).

Solvent Addition: If the experiment requires dissolving the BiBr₃, use a dry syringe and

needle to transfer the required volume of anhydrous solvent into the reaction vessel through

the septum.

Cleanup: Tightly reseal the Bismuth(III) bromide container. Clean any spills within the

glovebox according to standard procedures.

Removal from Glovebox: Once the reaction vessel is sealed, it can be removed from the

glovebox via the antechamber for the subsequent steps of the experiment.

Protocol 2: Setting up a Reaction with Bismuth(III)
Bromide using a Schlenk Line
This protocol is for researchers who do not have access to a glovebox but need to maintain an

inert atmosphere.
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Materials:

Bismuth(III) bromide

Schlenk flask or round-bottom flask with a sidearm

Rubber septa

Schlenk line with inert gas (argon or nitrogen) supply and vacuum pump

Heat gun

Anhydrous solvent in a Sure/Seal™ bottle

Syringes and needles

Procedure:

Glassware Preparation: Assemble the reaction glassware (e.g., Schlenk flask with a stir bar)

and seal with a rubber septum.

Drying Glassware: Connect the flask to the Schlenk line via the sidearm. Evacuate the flask

under vacuum and then gently heat the glassware with a heat gun to remove any adsorbed

water. Allow the flask to cool to room temperature under vacuum.

Inert Atmosphere: Refill the flask with inert gas from the Schlenk line. Repeat this

vacuum/refill cycle at least three times to ensure a thoroughly inert atmosphere.

Reagent Addition: Under a positive flow of inert gas, quickly remove the septum, add the pre-

weighed Bismuth(III) bromide, and immediately reseal the flask with the septum.

Solvent Transfer: Using a dry syringe and needle that has been flushed with inert gas,

transfer the desired amount of anhydrous solvent from the Sure/Seal™ bottle to the reaction

flask through the septum.

Running the Reaction: The reaction can now proceed under a positive pressure of inert gas,

which is typically vented through an oil bubbler connected to the Schlenk line manifold.
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Caption: Glovebox workflow for handling BiBr₃.
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Caption: Troubleshooting decision tree for BiBr₃ experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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